2,3,4,5,6-Pentafluorobenzylphosphonic acid
Overview
Description
2,3,4,5,6-Pentafluorobenzylphosphonic acid is an organic phosphorus compound . It has the molecular formula C7H4F5O3P and a molecular weight of 262.07 .
Molecular Structure Analysis
The molecular structure of 2,3,4,5,6-Pentafluorobenzylphosphonic acid consists of a benzyl group attached to a phosphonic acid group, with five fluorine atoms attached to the benzyl group .Chemical Reactions Analysis
While specific chemical reactions involving 2,3,4,5,6-Pentafluorobenzylphosphonic acid are not detailed in the resources I have, it’s known to be used as a passivation agent in the stabilization of the α-FAPbI3 perovskite phase .Physical And Chemical Properties Analysis
2,3,4,5,6-Pentafluorobenzylphosphonic acid is a solid substance with a melting point of 228-233 °C . It has a topological polar surface area of 57.5 Ų and a complexity of 282 .Scientific Research Applications
Electrochemical Energy Storage Materials
Recent studies have explored the use of 2,3,4,5,6-pentafluorobenzylphosphonic acid in energy storage applications. Notably:
- Dielectric Nanocomposites : Modified polymeric materials containing 2,3,4,5,6-pentafluorobenzylphosphonic acid exhibit enhanced dielectric properties. These nanocomposites can store electrical energy efficiently .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is commonly used as a reagent in organic synthesis, particularly in the preparation of organic phosphorus compounds .
Mode of Action
It is known to be used in the synthesis of organic phosphorus compounds . The strong electron-withdrawing effect of its pentafluorobenzyl group can alter the electronic properties at the polymer-particle interface .
Result of Action
In dielectric polymer nanocomposites, the compound has been shown to enhance energy storage capacity .
Action Environment
The action, efficacy, and stability of 2,3,4,5,6-Pentafluorobenzylphosphonic acid can be influenced by environmental factors. For instance, in the context of perovskite solar cells, the stability of the perovskite phase can be affected by moisture . In the case of dielectric polymer nanocomposites, the compound’s strong electron-withdrawing effect can alter the electronic properties at the polymer-particle interface .
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl)methylphosphonic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F5O3P/c8-3-2(1-16(13,14)15)4(9)6(11)7(12)5(3)10/h1H2,(H2,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTUQIHXUWNQRPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1=C(C(=C(C(=C1F)F)F)F)F)P(=O)(O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F5O3P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80568552 | |
Record name | [(Pentafluorophenyl)methyl]phosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80568552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
137174-84-6 | |
Record name | [(Pentafluorophenyl)methyl]phosphonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80568552 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 137174-84-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does F5BnPA interact with metal oxide surfaces?
A1: F5BnPA readily forms self-assembled monolayers (SAMs) on metal oxide surfaces like zinc oxide (ZnO) [] and molybdenum oxide (MoOx) [, ]. The phosphonic acid group (-PO(OH)2) strongly binds to the metal oxide, creating a stable organic interface.
Q2: How does the presence of fluorine atoms in F5BnPA influence its properties?
A2: The pentafluorobenzyl group in F5BnPA enhances its electronegativity []. This electronegativity leads to several effects:
- Increased Stability: It strengthens the binding of the phosphonic acid group to the metal oxide surface, resulting in more stable SAMs [].
- Tunable Work Function: The electron-withdrawing nature of fluorine allows for fine-tuning the work function of metal oxides like GO and MoOx by simply varying the concentration of F5BnPA in the composite material [, ].
Q3: What are the potential applications of F5BnPA in organic solar cells (OSCs)?
A3: F5BnPA shows promise as a key component in hole transport layers (HTLs) for OSCs [, ]. Its ability to tune the work function of metal oxides like GO and MoOx allows for better energy level alignment with the donor materials used in OSCs. This improved alignment leads to:
- Enhanced Open-Circuit Voltage (VOC): OSCs employing F5BnPA-modified HTLs demonstrate a significant increase in VOC, a critical parameter for OSC performance [, ].
- Elimination of S-Shaped Current-Voltage Characteristics: F5BnPA helps reduce the hole injection barrier and enhance surface recombination velocity, leading to smoother current-voltage curves and improved device efficiency [, ].
Q4: Are there any analytical techniques commonly used to characterize F5BnPA and its interactions with materials?
A4: Several techniques are employed to study F5BnPA-modified materials:
- Infrared spectroscopy (IR): Used to confirm the presence of the phosphonic acid group and its binding mode to the metal oxide surface [].
- X-ray photoelectron spectroscopy (XPS): Provides information on the elemental composition and chemical states of elements within the SAMs [].
- Solid-state nuclear magnetic resonance spectroscopy (ssNMR): Offers insights into the molecular structure and orientation of F5BnPA within the SAMs [].
- Scanning electron microscopy-energy dispersive X-ray spectroscopy (SEM-EDX): Used to analyze the surface morphology and elemental distribution of F5BnPA-modified materials [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.